Cas no 1535362-94-7 (1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• CAS No: 1535362-94-7
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6431971
• PubChem ID: 82597524
• Update Time: 2025-06-03

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine
• EN300-1766673
• 1535362-94-7

• Inchi： 1S/C9H17N3/c1-7-8(5-9(2,3)10)6-12(4)11-7/h6H,5,10H2,1-4H3
• InChI Key： FENUERDNLQUCLN-UHFFFAOYSA-N
• SMILES： NC(C)(C)CC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine

Introduction to 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine (CAS No. 1535362-94-7)

1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine, identified by its Chemical Abstracts Service (CAS) number 1535362-94-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyrazole core, which is a prominent scaffold in medicinal chemistry, known for its versatility in forming hydrogen bonds and its role as a bioisostere for other heterocycles. The presence of dimethyl groups at the 1-position of the pyrazole ring and a secondary amine functionality at the 2-position of the isobutyl chain introduces specific steric and electronic characteristics that influence its reactivity and biological activity.

The synthesis of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine involves multi-step organic transformations, typically starting from readily available precursors such as 1,3-dimethylpyrazole and isobutyraldehyde or isobutyric acid derivatives. The introduction of the amine group via nucleophilic addition or reductive amination strategies is a critical step, as it determines the compound's overall pharmacophore. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to enhance yield and enantioselectivity, making this compound an attractive candidate for further pharmacological exploration.

In recent years, 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine has been studied for its potential therapeutic applications. The pyrazole moiety is well-documented for its role in various bioactivities, including anti-inflammatory, antimicrobial, and anticancer properties. The dimethyl substitution on the pyrazole ring enhances lipophilicity, which can improve membrane permeability and thus oral bioavailability. Additionally, the secondary amine functionality provides a site for further derivatization, allowing chemists to tailor the compound's properties for specific biological targets.

One of the most compelling areas of research involving 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine is its investigation as a precursor or analog in kinase inhibition studies. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in oncology research. The pyrazole scaffold is known to interact with ATP-binding pockets in kinases, making it a viable candidate for developing small-molecule inhibitors. Preliminary computational studies have suggested that 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-amine may exhibit inhibitory activity against certain kinases by competing with ATP or by inducing conformational changes in the enzyme's active site.

Furthermore, the compound's structural motif has been explored in the context of central nervous system (CNS) drugs. Pyrazole derivatives have shown promise in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently. The dimethyl groups on the pyrazole ring may facilitate this process by enhancing lipophilicity without overwhelming polar interactions necessary for CNS penetration. Initial pharmacokinetic studies indicate that 1-(1,3-dimethyl-1H-pyrazol-4-yl)-2-methylpropan-2-am ine exhibits moderate solubility and stability under physiological conditions, suggesting potential for further development into a CNS-active drug.

The synthesis and characterization of 1-(1,3-dimethyl -1H-pyrazol -4 -yl ) - 2 - methylpropan - 2 - am ine have also led to insights into its spectroscopic properties. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for the pyrazole protons, methyl groups, and amine functionality, providing valuable information for structural elucidation. Infrared (IR) spectroscopy confirms the presence of characteristic absorption bands corresponding to C-N stretches in the pyrazole ring and N-H stretches in the amine group. Mass spectrometry (MS) analysis further validates the molecular weight and fragmentation patterns consistent with the proposed structure.

In conclusion, 1 -( 1 , 3 - dim ethyl - 1 H - py ra z ol - 4 - yl ) - 2 - me thylpr op an - 2 - ami ne ( CAS No . 1535362 - 94 - 7 ) represents a promising compound with diverse potential applications in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration in kinase inhibition and CNS drug development. As synthetic methodologies continue to advance , it is anticipated that more derivatives of this class will emerge , offering novel therapeutic interventions . The ongoing investigation into this compound underscores its significance as a building block in medicinal chemistry.